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Compound of Interest

Compound Name: Benzyl caffeate

Cat. No.: B3020960

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the cytotoxic effects of benzyl caffeate on
various cancer cell lines and detailed protocols for relevant experimental assays.

Introduction

Benzyl caffeate is a phenolic compound and an ester of caffeic acid and benzyl alcohol. Itis a
component found in propolis, a resinous mixture produced by honeybees.[1] Emerging
research has highlighted its potential as an anticancer agent, demonstrating antiproliferative
and pro-apoptotic activities in various cancer cell lines.[2][3] This document outlines the
cytotoxic efficacy of benzyl caffeate and provides standardized protocols for its evaluation.

Data Presentation: Cytotoxic Activity of Benzyl
Caffeate

The cytotoxic potential of benzyl caffeate has been evaluated against several cancer cell
lines, with its efficacy typically quantified by EC50 values. The following table summarizes the
available data on the half-maximal effective concentration (EC50) of benzyl caffeate in
different cancer cell lines.
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Cancer Cell Line Cell Type EC50 (pM) Reference
HT-1080 Human Fibrosarcoma <14 [2]
Murine Colon
Colon 26-L5 ) 0.288 [2]
Carcinoma
B16-BL6 Murine Melanoma <14 [2]
Human Lung
A-549 <14 [2]

Adenocarcinoma

Signaling Pathways

Benzyl caffeate has been shown to induce apoptosis and inhibit angiogenesis through the

modulation of specific signaling pathways.

Apoptotic Pathway

Benzyl caffeate induces apoptosis through the intrinsic pathway, characterized by the

activation of initiator and executioner caspases.
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Caption: Apoptotic pathway induced by benzyl caffeate.
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Anti-Angiogenic Sighaling Pathway

Benzyl caffeate has been observed to inhibit angiogenesis by suppressing the c-
Raf/MEK/ERK signaling cascade in endothelial cells.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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